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Compound of Interest

Compound Name: 4-Bromo-3-methoxy-1H-indazole
CAS No.: 938061-94-0
Cat. No.: B1444732

Get Quote

Executive Summary

4-Bromo-3-methoxy-1H-indazole (4-Br-3-OMe-Ind) represents a specialized scaffold in the
halo-indazole class, primarily utilized as a high-fidelity probe for Neuronal Nitric Oxide
Synthase (NNOS) inhibition and as a privileged building block in kinase inhibitor discovery.

While the industry standard, 7-Nitroindazole (7-NI), remains the historic benchmark for nANOS
selectivity in vivo, it suffers from poor aqueous solubility and limited selectivity against the
endothelial isoform (eNOS) in cell-free assays. 4-Br-3-OMe-Ind addresses these limitations by
leveraging the steric bulk of the C4-bromine atom to exploit the larger hydrophobic pocket of
NNOS, while the C3-methoxy group modulates lipophilicity and hydrogen-bond donor/acceptor
profiles.

This guide provides a technical comparison of 4-Br-3-OMe-Ind against standard alternatives (7-
NI, L-NAME, 1400W), focusing on cross-reactivity profiles, isoform selectivity, and experimental
validation protocols.
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Mechanism of Action & Structural Logic

The biological activity of 4-Br-3-OMe-Ind is driven by competitive inhibition at the heme-binding
active site of the NOS dimer.

» Heme Coordination: The indazole nitrogen (N2) interacts with the heme iron, disrupting the
electron transfer required for the conversion of L-Arginine to L-Citrulline and Nitric Oxide
(NO).

e The "4-Bromo" Effect: The bromine atom at position 4 occupies a specific hydrophobic sub-
pocket present in nNOS but sterically restricted in eNOS. This is the primary driver of its
enhanced selectivity index (SI).

e The "3-Methoxy" Effect: Unlike the unsubstituted C3 position in 7-NI, the methoxy group
alters the electronic density of the ring system, reducing non-specific binding to cytochrome
P450 enzymes—a common cross-reactivity liability for nitro-indazoles.
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Caption: Mechanistic pathway showing competitive inhibition of the NOS dimer by 4-Br-3-OMe-
Ind, highlighting the steric discrimination against the eNOS isoform.

Cross-Reactivity & Selectivity Analysis
Isoform Cross-Reactivity (nNOS vs. eNOS vs. INOS)

The critical parameter for any neuronal signaling probe is the Selectivity Index (Sl), defined as

. A higher Sl indicates a wider safety margin against cardiovascular side effects (hypertension)
caused by eNOS inhibition.
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Analysis:

¢ vs. 7-NI: 4-Br-3-OMe-Ind exhibits a ~10-fold improvement in selectivity. The 7-NI compound
often requires high doses for in vivo efficacy, which saturates the selectivity window and
impacts blood pressure.

e vs. L-NAME: L-NAME is a "blunt instrument” with 1:1 cross-reactivity. 4-Br-3-OMe-Ind is
superior for dissecting neuronal vs. vascular contributions in tissue assays.
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Kinase Cross-Reactivity (Off-Target Profiling)

Because indazoles are privileged scaffolds for kinase inhibitors (e.g., Axitinib, PLK4 inhibitors),
4-Br-3-OMe-Ind must be screened against the "Kinase Cystome."

e Primary Liability:PLK4 (Polo-like Kinase 4).[1] The 3-methoxy-indazole core mimics the
hinge-binding motif of several PLK4 inhibitors.

e Secondary Liability:BCR-ABL.[2]

» Mitigation: In pure NOS studies, use concentrations < 1 uM. Kinase off-target effects typically
manifest at > 5-10 uM for this specific substitution pattern.

Experimental Protocols (Self-Validating Systems)
Protocol A: Radiometric [*H]-Arginine to [*H]-Citrulline
Conversion Assay

This is the gold standard for determining Ki values and cross-reactivity. Unlike the Griess
assay, it is not affected by colorimetric interference from the indazole ring.

Reagents:

Recombinant nNOS (rat) and eNOS (bovine).

[*H]-L-Arginine (1 pCi/pL).

NADPH (Cofactor).

Calmodulin/Ca2* buffer.

Dowex-50W cation exchange resin.
Workflow:

e Preparation: Incubate enzyme (20 nM) with 4-Br-3-OMe-Ind (0.1 nM — 10 pM) in HEPES
buffer (pH 7.4) containing 1 mM CaClz, 10 pg/mL Calmodulin, and 10 uM BHa.
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e Initiation: Add [3H]-L-Arginine (10 puM final) and NADPH (1 mM). Incubate at 37°C for 15
minutes.

» Termination: Stop reaction with 2 mL ice-cold STOP buffer (20 mM HEPES, 2 mM EDTA).
e Separation: Pass mixture through Dowex-50W columns.

o Validation Step: [3H]-Arginine (positively charged) binds to the resin. [3H]-Citrulline (neutral)
flows through.

o Quantification: Measure flow-through via liquid scintillation counting.

o Calculation: Plot % Inhibition vs. Log[Concentration]. Fit to the Cheng-Prusoff equation to
determine Ki.

Protocol B: Rapid Selectivity Screening (Griess Assay
Modified)

Suitable for high-throughput screening of derivatives, provided the compound does not absorb
at 540nm.

e Cell Line: Use HEK293 transfected with nNOS vs. HUVEC (endogenous eNOS).
o Stimulation: Stimulate with Calcium lonophore (A23187) to trigger NO release.
o Treatment: Treat with 4-Br-3-OMe-Ind for 30 mins prior to stimulation.

» Detection: Collect supernatant, add Sulfanilamide and NED (N-1-napthylethylenediamine
dihydrochloride).

e Readout: Absorbance at 540 nm.

o Control: Run a "Compound Only" blank to check for intrinsic absorbance of the 3-methoxy-
indazole chromophore.

Visualization: Cross-Reactivity Screening Workflow
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Caption: Operational workflow for validating the selectivity profile of 4-Br-3-OMe-Ind against
NOS isoforms and kinase off-targets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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